Cas no 1807122-50-4 (2-Bromo-3-(chloromethyl)-6-methoxypyridine)

• Product Name: 2-Bromo-3-(chloromethyl)-6-methoxypyridine
• CAS No: 1807122-50-4
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 4900279
• Update Time: 2025-05-20

2-Bromo-3-(chloromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-6-methoxypyridine
• 2-Bromo-3-chloromethyl-6-methoxypyridine

• Inchi： 1S/C7H7BrClNO/c1-11-6-3-2-5(4-9)7(8)10-6/h2-3H,4H2,1H3
• InChI Key： UOCPYTXZNHXRFY-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C=CC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-3-(chloromethyl)-6-methoxypyridine

2-Bromo-3-(chloromethyl)-6-methoxypyridine: A Comprehensive Overview

The compound 2-Bromo-3-(chloromethyl)-6-methoxypyridine, with the CAS number 1807122-50-4, is a significant molecule in the field of organic chemistry. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various chemical modifications. The presence of bromine, chlorine, and methoxy groups introduces unique electronic and steric properties, making it a valuable substrate for synthetic transformations.

Recent advancements in synthetic chemistry have highlighted the importance of 2-Bromo-3-(chloromethyl)-6-methoxypyridine as an intermediate in the construction of complex heterocyclic compounds. Researchers have demonstrated its utility in the synthesis of bioactive molecules, including potential drug candidates. For instance, studies have shown that this compound can undergo nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups into its structure. This versatility makes it a valuable tool in drug discovery and development.

The methoxy group at position 6 of the pyridine ring plays a crucial role in modulating the electronic properties of the molecule. It acts as an electron-donating group, which can influence reactivity in various chemical reactions. The bromine atom at position 2 and the chloromethyl group at position 3 further enhance the molecule's reactivity, making it suitable for a wide range of applications. Recent research has focused on optimizing reaction conditions to maximize yield and selectivity when using this compound as a starting material.

In terms of applications, 2-Bromo-3-(chloromethyl)-6-methoxypyridine has been employed in the synthesis of agrochemicals and advanced materials. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura coupling, has opened new avenues for creating biologically active compounds with potential agricultural applications. Additionally, its role in materials science has been explored, particularly in the development of novel polymers and organic semiconductors.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of a pyridine derivative. The introduction of the chloromethyl and methoxy groups requires precise control over reaction conditions to ensure high purity and stability. Recent studies have reported improved synthetic routes that minimize side reactions and enhance scalability, making this compound more accessible for industrial applications.

From an environmental perspective, understanding the fate and behavior of 2-Bromo-3-(chloromethyl)-6-methoxypyridine in various ecosystems is crucial. Research has shown that this compound exhibits moderate persistence in aqueous environments, with degradation rates influenced by pH levels and microbial activity. Efforts are ongoing to develop greener synthesis methods and waste management strategies to mitigate its environmental impact.

In conclusion, 2-Bromo-3-(chloromethyl)-6-methoxypyridine stands out as a versatile building block in organic synthesis. Its unique combination of functional groups makes it an invaluable tool for researchers across multiple disciplines. As new applications continue to emerge, this compound will undoubtedly play a pivotal role in advancing both academic research and industrial innovation.